Cas no 391228-74-3 (2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-4-(morpholine-4-sulfonyl)phenyl-3-oxopropanenitrile)

• Product Name: 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-4-(morpholine-4-sulfonyl)phenyl-3-oxopropanenitrile
• CAS No: 391228-74-3
• MF: C₂₀H₁₈N₄O₄S
• MW: 410.446322917938
• CID: 6527274
• Update Time: 2025-10-29

2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-4-(morpholine-4-sulfonyl)phenyl-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-4-(morpholine-4-sulfonyl)phenyl-3-oxopropanenitrile
• 2-(1,3-dihydro-2H-benzo[d]imidazol-2-ylidene)-3-(4-(morpholinosulfonyl)phenyl)-3-oxopropanenitrile
• Benzenepropanenitrile, α-(1,3-dihydro-2H-benzimidazol-2-ylidene)-4-(4-morpholinylsulfonyl)-β-oxo-

• Inchi： 1S/C20H18N4O4S/c21-13-16(20-22-17-3-1-2-4-18(17)23-20)19(25)14-5-7-15(8-6-14)29(26,27)24-9-11-28-12-10-24/h1-8,22-23H,9-12H2
• InChI Key： FJXCDPDHXRLIQM-UHFFFAOYSA-N
• SMILES： C(=C1NC2=CC=CC=C2N1)(C#N)C(C1C=CC(S(N2CCOCC2)(=O)=O)=CC=1)=O

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• Boiling Point: 583.1±60.0 °C(Predicted)
• pka: -0.23±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-4-(morpholine-4-sulfonyl)phenyl-3-oxopropanenitrile

Compound CAS No 391228-74-3: 2-(2,3-Dihydro-1H-1,3-benzodiazol-2-ylidene)-3-[4-(morpholine-4-sulfonyl)phenyl]-3-oxopropanenitrile

The compound with CAS No 391228-74-3, known as 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-[4-(morpholine-4-sulfonyl)phenyl]-3-oxopropanenitrile, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced material synthesis.

Structural Analysis

The molecular structure of this compound is characterized by a benzodiazole core, which is a heterocyclic aromatic system known for its stability and versatility in chemical reactions. The benzodiazole moiety is further substituted with a dihydro derivative, introducing additional hydrogen atoms that may influence the compound's electronic properties. The presence of a morpholine sulfonyl group attached to the phenyl ring suggests potential applications in medicinal chemistry, as sulfonyl groups are often used to enhance bioavailability and pharmacokinetic properties.

Functional Groups and Their Significance

The compound features several functional groups that contribute to its reactivity and biological activity. The cyano group (nitrile) at the terminal position of the propanenitrile chain is known for its high polarity and ability to participate in hydrogen bonding. This group may play a critical role in the compound's solubility and interaction with biological targets. Additionally, the sulfonyl group attached to the morpholine ring is highly electron-withdrawing, which can modulate the electronic environment of the molecule and influence its reactivity in various chemical transformations.

Synthesis and Applications

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled more efficient pathways for constructing such complex molecules. The compound has been explored for its potential as a bioactive agent, particularly in targeting specific enzymes or receptors involved in disease pathways.

Recent Research Findings

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting neurodegenerative diseases. Its ability to cross the blood-brain barrier (BBB) has been demonstrated in preclinical models, making it a promising candidate for therapeutic interventions. Furthermore, its sulfonyl group has been shown to enhance its stability in physiological conditions, reducing metabolic degradation.

Toxicological Evaluation

Toxicological studies conducted on this compound have revealed low acute toxicity profiles under standard testing conditions. However, long-term toxicity studies are currently underway to assess its safety profile for chronic administration. These studies are critical for determining its suitability as a drug candidate or industrial chemical.

Conclusion and Future Directions

The compound with CAS No 391228-74-3 represents a significant advancement in organic synthesis and holds immense potential across multiple disciplines. Its unique structural features and functional groups make it an attractive candidate for further research into drug development and material science applications. As ongoing studies continue to uncover its full potential, this compound is poised to make substantial contributions to both academic and industrial sectors.